Cas no 2228201-83-8 (tert-butyl N-3-(1-aminocyclohexyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(1-aminocyclohexyl)-4-fluorophenylcarbamate
• CAS No: 2228201-83-8
• MF: C₁₇H₂₅FN₂O₂
• MW: 308.391008138657
• CID: 6446924
• PubChem ID: 165665152
• Update Time: 2025-10-28

tert-butyl N-3-(1-aminocyclohexyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-aminocyclohexyl)-4-fluorophenylcarbamate
• 2228201-83-8
• EN300-1883178
• tert-butyl N-[3-(1-aminocyclohexyl)-4-fluorophenyl]carbamate

• Inchi： 1S/C17H25FN2O2/c1-16(2,3)22-15(21)20-12-7-8-14(18)13(11-12)17(19)9-5-4-6-10-17/h7-8,11H,4-6,9-10,19H2,1-3H3,(H,20,21)
• InChI Key： RMONRZWNLJVYLG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(CCCCC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.19000621g/mol
• Monoisotopic Mass: 308.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(1-aminocyclohexyl)-4-fluorophenylcarbamate

Recent Advances in the Study of tert-butyl N-3-(1-aminocyclohexyl)-4-fluorophenylcarbamate (CAS: 2228201-83-8)

The compound tert-butyl N-3-(1-aminocyclohexyl)-4-fluorophenylcarbamate (CAS: 2228201-83-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclohexylamine moiety and a fluorophenylcarbamate group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural flexibility of tert-butyl N-3-(1-aminocyclohexyl)-4-fluorophenylcarbamate allows for the development of highly selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range.

In addition to its applications in kinase inhibition, recent research has explored the compound's potential in central nervous system (CNS) drug development. The presence of the cyclohexylamine group suggests possible interactions with neurotransmitter systems, making it a candidate for the treatment of neurological disorders such as depression and anxiety. Preliminary in vivo studies have shown that certain analogs of tert-butyl N-3-(1-aminocyclohexyl)-4-fluorophenylcarbamate can cross the blood-brain barrier and exhibit modulatory effects on serotonin receptors.

The synthetic pathways for tert-butyl N-3-(1-aminocyclohexyl)-4-fluorophenylcarbamate have also been optimized in recent years. A 2022 publication in Organic Process Research & Development highlighted a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This advancement is particularly significant for industrial-scale applications, ensuring a steady supply of the compound for further research and development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of tert-butyl N-3-(1-aminocyclohexyl)-4-fluorophenylcarbamate as a versatile building block in drug discovery. Continued investigation into its pharmacological profile and therapeutic applications is expected to yield further breakthroughs in the coming years.